NPEC-caged-(S)-AMPA
NPEC-caged-(S)-AMPA
1-(2-nitrophenyl)ethyl caged version of (S)-AMPA, agonist at the AMPA receptor. Extinction coefficient (ε347) = 660 M-1cm-1, quantum yield (φ) = 0.64. Suitable for near-UV uncaging. No inhibition of GABA-A receptors at concentrations used experimentally.
Brand Name:
Vulcanchem
CAS No.:
1257323-84-4
VCID:
VC0004756
InChI:
InChI=1S/C16H17N3O8/c1-8(10-5-3-4-6-13(10)19(24)25)26-16(23)17-12(15(21)22)7-11-9(2)27-18-14(11)20/h3-6,8,12H,7H2,1-2H3,(H,17,23)(H,18,20)(H,21,22)/t8?,12-/m0/s1
SMILES:
CC1=C(C(=O)NO1)CC(C(=O)O)NC(=O)OC(C)C2=CC=CC=C2[N+](=O)[O-]
Molecular Formula:
C16H17N3O8
Molecular Weight:
379.325
NPEC-caged-(S)-AMPA
CAS No.: 1257323-84-4
Inhibitors
VCID: VC0004756
Molecular Formula: C16H17N3O8
Molecular Weight: 379.325
| CAS No. | 1257323-84-4 |
|---|---|
| Product Name | NPEC-caged-(S)-AMPA |
| Molecular Formula | C16H17N3O8 |
| Molecular Weight | 379.325 |
| IUPAC Name | (2S)-3-(5-methyl-3-oxo-1,2-oxazol-4-yl)-2-[1-(2-nitrophenyl)ethoxycarbonylamino]propanoic acid |
| Standard InChI | InChI=1S/C16H17N3O8/c1-8(10-5-3-4-6-13(10)19(24)25)26-16(23)17-12(15(21)22)7-11-9(2)27-18-14(11)20/h3-6,8,12H,7H2,1-2H3,(H,17,23)(H,18,20)(H,21,22)/t8?,12-/m0/s1 |
| Standard InChIKey | LGVJRWDYNJZRRP-MYIOLCAUSA-N |
| SMILES | CC1=C(C(=O)NO1)CC(C(=O)O)NC(=O)OC(C)C2=CC=CC=C2[N+](=O)[O-] |
| Description | 1-(2-nitrophenyl)ethyl caged version of (S)-AMPA, agonist at the AMPA receptor. Extinction coefficient (ε347) = 660 M-1cm-1, quantum yield (φ) = 0.64. Suitable for near-UV uncaging. No inhibition of GABA-A receptors at concentrations used experimentally. |
| Synonyms | (N)-1-(2-Nitrophenyl)ethylcarboxy-(S)-α-1-(2-nitrophenyl)ethylcarboxyamino-3-hydroxy-5-methyl-4-isoxazolepropionic acid |
| PubChem Compound | 90488885 |
| Last Modified | Nov 11 2021 |
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